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Cat. No.: B12735099
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Introduction

Carboplatin is a second-generation platinum-containing anti-cancer drug used in the treatment

of various malignancies, including ovarian, lung, and head and neck cancers.[1] Accurate

quantification of carboplatin in pharmaceutical formulations is crucial for ensuring dosage

accuracy, stability, and overall product quality. This application note provides detailed protocols

for the quantitative analysis of carboplatin in pharmaceutical dosage forms using High-

Performance Liquid Chromatography (HPLC) with UV detection and UV-Visible

Spectrophotometry. These methods are widely used in quality control laboratories for routine

analysis.[2][3]

Methods for Quantification
Two primary methods for the quantification of carboplatin are detailed below:

High-Performance Liquid Chromatography (HPLC) with UV Detection: A stability-indicating

method that can separate carboplatin from its degradation products, making it suitable for

both assay and stability studies.[4][5]
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UV-Visible Spectrophotometry: A simpler and more economical method suitable for the

routine quality control analysis of carboplatin in bulk and pharmaceutical formulations.[1][2]

Method 1: High-Performance Liquid
Chromatography (HPLC) with UV Detection
This reverse-phase HPLC (RP-HPLC) method provides a sensitive and specific assay for

carboplatin.[4]

Experimental Protocol
1. Instrumentation and Chromatographic Conditions:

HPLC System: An isocratic HPLC system with a UV detector.

Column: Inertsil amino, 250 mm × 4.6 mm i.d., 5 µm particle size.[4]

Mobile Phase: A mixture of acetonitrile and water.[4] The exact ratio should be optimized to

achieve a suitable retention time and peak shape. A common starting point is a 50:50 (v/v)

mixture.

Flow Rate: 2.0 mL/min.[4]

Detection Wavelength: 230 nm.[4][6]

Injection Volume: 20 µL.[4]

Column Temperature: Ambient.[4]

2. Reagent and Sample Preparation:

Reagents: Acetonitrile (HPLC grade), Water (HPLC grade), Carboplatin reference standard.

[4]

Standard Stock Solution (1 mg/mL): Accurately weigh about 50 mg of carboplatin reference

standard and transfer it to a 50 mL volumetric flask. Add approximately 25 mL of water and

sonicate for 5 minutes to dissolve. Make up the volume to the mark with water.[4]
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Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with water to achieve concentrations within the expected linear range (e.g.,

10-150 µg/mL).

Sample Solution (from injection): For a carboplatin injection with a concentration of 10

mg/mL, accurately pipette 5 mL of the injection into a 50 mL volumetric flask. Add 25 mL of

water, mix well, and then make up the volume to the mark with water to get a final

concentration of 1 mg/mL.[4] Further dilutions may be necessary to bring the concentration

within the calibration range.

Blank Solution: Use water as the blank.[4]

3. Analysis Procedure:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the blank solution to ensure no interfering peaks are present.

Inject the working standard solutions in triplicate to establish a calibration curve.

Inject the sample solution in triplicate.

Record the peak area responses for all injections.

4. Data Analysis:

Construct a calibration curve by plotting the mean peak area of the standard solutions

against their corresponding concentrations.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the

correlation coefficient (R²). An R² value > 0.999 is generally considered acceptable.[7]

Calculate the concentration of carboplatin in the sample solution using the regression

equation.

Determine the final amount of carboplatin in the pharmaceutical formulation, accounting for

any dilution factors.
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Quantitative Data Summary
The following table summarizes the validation parameters for a typical HPLC method for

carboplatin quantification.

Parameter Result

Linearity Range 0.1 - 1.5 mg/mL[7]

Correlation Coefficient (R²) > 0.999[7][8]

Accuracy (% Recovery) 98.03 - 101.37%[7]

Precision (%RSD) < 2%[9]

Limit of Detection (LOD) 0.69 µg/mL[8]

Limit of Quantification (LOQ) 2.1 µg/mL[8]

Experimental Workflow: HPLC Analysis
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Caption: Workflow for the quantification of carboplatin using RP-HPLC.

Method 2: UV-Visible Spectrophotometry
This method is based on the measurement of the absorbance of carboplatin at its wavelength

of maximum absorption (λmax).[2]

Experimental Protocol
1. Instrumentation:

Spectrophotometer: A double beam UV-Visible spectrophotometer with a pair of 10 mm

matched quartz cells.[2]
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2. Reagent and Sample Preparation:

Reagents: Distilled water, Carboplatin reference standard.[2]

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of carboplatin and dissolve it

in a 10 mL volumetric flask with distilled water.[2]

Working Standard Solution (100 µg/mL): Pipette 1 mL of the stock solution into a 10 mL

volumetric flask and make up the volume with distilled water.[2]

Calibration Standards: Prepare a series of calibration standards in the range of 20-180

µg/mL by appropriate dilutions of the working standard solution with distilled water.[2]

Sample Solution: Prepare a sample solution from the pharmaceutical formulation to have a

final concentration within the calibration range using distilled water as the diluent.

3. Analysis Procedure:

Scan the working standard solution (e.g., 10 µg/mL) from 200-400 nm to determine the

wavelength of maximum absorbance (λmax). The λmax for carboplatin is typically around

230 nm.[2]

Set the spectrophotometer to the determined λmax.

Use distilled water as the blank to zero the instrument.

Measure the absorbance of each calibration standard and the sample solution.

4. Data Analysis:

Construct a calibration curve by plotting the absorbance of the standard solutions against

their concentrations.

Perform a linear regression analysis to obtain the equation of the line and the correlation

coefficient (R²).

Calculate the concentration of carboplatin in the sample solution using the regression

equation.
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Determine the final amount of carboplatin in the pharmaceutical formulation, accounting for

any dilution factors.

Quantitative Data Summary
The following table summarizes the validation parameters for a typical UV spectrophotometric

method for carboplatin quantification.

Parameter
Result (Method A: 0.1N
HCl)

Result (Method B: Acetate
Buffer pH 4.5)

λmax 230 nm 230 nm[2]

Linearity Range 20 - 180 µg/mL[2] 20 - 180 µg/mL[2]

Correlation Coefficient (R²) > 0.999 > 0.999[1]

Accuracy (% Recovery) 99.2 - 99.6%[2] 99.4 - 100.6%[2]

Limit of Detection (LOD) 3.3 µg/mL[2] 3.3 µg/mL[2]

Limit of Quantification (LOQ) 10 µg/mL[2] 10 µg/mL[2]

Experimental Workflow: UV-Vis Spectrophotometry

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://ijbpas.com/pdf/2021/January/MS_IJBPAS_2021_5334.pdf
https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Standard and
Sample Solutions

Determine λmax
(Scan 200-400 nm)

Measure Absorbance
at λmax (230 nm)

Construct Calibration Curve

Calculate Carboplatin
Concentration

Click to download full resolution via product page

Caption: Workflow for carboplatin quantification by UV-Vis Spectrophotometry.

Conclusion
Both the HPLC-UV and UV-Visible Spectrophotometry methods are suitable for the

quantification of carboplatin in pharmaceutical formulations. The choice of method depends on

the specific requirements of the analysis. The HPLC method is preferred for stability studies

due to its ability to separate the parent drug from degradation products.[4][5] The UV

spectrophotometric method offers a simpler, faster, and more cost-effective alternative for

routine quality control assays.[1][2] Both methods, when properly validated, provide accurate

and reliable results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12735099/docs?utm_src=pdf-body-img#application-note-quantitative-analysis-of-carboplatin-in-pharmaceutical-formulations
https://asianpubs.org/index.php/ajchem/article/download/11045/11028
https://researcher.manipal.edu/en/publications/high-performance-liquid-chromatographic-determination-of-carbopla/
https://ijbpas.com/pdf/2021/January/MS_IJBPAS_2021_5334.pdf
https://ijrar.com/upload_issue/ijrar_issue_20543529.pdf
https://www.benchchem.com/product/b12735099?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ijbpas.com [ijbpas.com]

2. ijrar.com [ijrar.com]

3. benthamdirect.com [benthamdirect.com]

4. asianpubs.org [asianpubs.org]

5. researcher.manipal.edu [researcher.manipal.edu]

6. researchgate.net [researchgate.net]

7. Developing and validation of High Performance Liquid Chromatography method for
determination of carboplatin-loaded Metal-Organic Framework materials | VNUHCM Journal
of Health Sciences [stdjhs.scienceandtechnology.com.vn]

8. ejhp.bmj.com [ejhp.bmj.com]

9. HPLC method for the determination of carboplatin and paclitaxel with cremophorEL in an
amphiphilic polymer matrix - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Quantitative Analysis of Carboplatin in
Pharmaceutical Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12735099/docs#application-note-quantitative-
analysis-of-carboplatin-in-pharmaceutical-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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